Cas no 57311-93-0 (Benzoic acid, 4-(chloroamino)-, ethyl ester)

• Product Name: Benzoic acid, 4-(chloroamino)-, ethyl ester
• CAS No: 57311-93-0
• MF: C₉H₁₀ClNO₂
• MW: 199.634201526642
• CID: 345811
• PubChem ID: 21520261
• Update Time: 2025-04-19

Benzoic acid, 4-(chloroamino)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(chloroamino)-, ethyl ester
• ethyl 4-(chloroamino)benzoate
• 57311-93-0
• DTXSID30615505
• 4-(chloroamino)-benzoic acid ethyl ester
• SCHEMBL11819844

• Inchi： 1S/C9H10ClNO2/c1-2-13-9(12)7-3-5-8(11-10)6-4-7/h3-6,11H,2H2,1H3
• InChI Key： JQJXLVFVEDANRB-UHFFFAOYSA-N
• SMILES： ClNC1C=CC(C(=O)OCC)=CC=1

Computed Properties

• Exact Mass: 199.0401
• Monoisotopic Mass: 199.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33